Journal Name:Materials Science and Technology
Journal ISSN:0267-0836
IF:2.06
Journal Website:http://www.maney.co.uk/index.php/journals/mst/
Year of Origin:0
Publisher:Maney Publishing
Number of Articles Per Year:236
Publishing Cycle:Monthly
OA or Not:Not
Materials Science and Technology ( IF 2.06 ) Pub Date: 2022-11-23 , DOI:
10.1017/s002202992200067x
Anbaris is a raw goat milk product naturally fermented in terracotta jars. The aim of this research paper was to follow the dynamics underlying an artisanal production to understand the concomitant evolution of the microbial populations in relation to the chemical changes occurring within the product, make sure of the sanitary conditions prevailing during the production and uncover for the first time its culturable yeast populations. Throughout the fermentation process, Anbaris was endowed with high acidity and included high microbial populations counts of LAB and yeasts that were rapidly installed within the product and maintained as regular new milk additions were made, contributing to lipolytic and proteolytic activities. Salt content varied according to the arbitrary salt additions made during the process but was high in the end product while protein and fat contents varied inversely to moisture. Frequent additions of Enterobacteriaceae and Coliforms contaminated milk samples seemingly fueled a contamination of the product during its manufacturing and in the final fresh Anbaris. Seven species of culturable yeasts, Pichia kudriavzevii, Kluyveromyces marxianus, Rhodotorula mucilaginosa, Saccharomyces cerevisiae, Debaryomyces hansenii, Candida parapsilosis and Kazachstania exigua were found during the production. The first two dominated the process in terms of frequency of occurrence and abundance at the different stages and might be signature species of the product. The same lineage of K. marxianus isolates was maintained throughout the fermentation and sample specific patterns were observed. Strains of this species exhibited low diversity within our product, and more globally in the Lebanese dairy products we studied.
Materials Science and Technology ( IF 2.06 ) Pub Date: 2022-11-17 , DOI:
10.1017/s0022029922000693
This research paper assessed textural, microstructural, sensory and colour properties of set-yoghurts produced using milk from two indigenous cattle types, Thamankaduwa White (TW) and Lankan cattle (LC) compared to two generic cattle breeds, Friesian and Jersey. Instrumental texture profile (firmness, adhesiveness, cohesiveness and springiness), colour space (L* a* b*) and scanning electron micrographs of set-yoghurts during 21 d of storage (4 ± 1°C) were evaluated. Sensory quality attributes were evaluated with 40 untrained panellists using a five-point hedonic scale. Set-yoghurts prepared using indigenous cow milk showed higher (P < 0.05) firmness, cohesiveness and apparent viscosity values compared to those prepared using generic cow milk. As revealed by micrographs, set-yoghurts made from TW milk had lesser and smaller void spaces and a dense protein gel network than gels made from LC and the two generic breeds. The gel network made from Friesian milk showed a comparatively larger porous gel structure and thinner protein strands resulting in a weaker gel than other milk gels. The highest lightness (L*) and yellowness (b*) were observed from set-yoghurt produced from Friesian and LC milk, respectively. Set-yoghurts from TW milk had the highest (P < 0.05) sensory scores for all sensory attributes. The lowest sensory acceptance was recorded in set-yoghurt made from Friesian milk. Thus, milk from TW and LC is likely to be suitable in producing set-yoghurts with superior textural, microstructural and sensory properties, compared to milk from Jersey and Friesian. Our results suggest the merits of using indigenous cow milk in producing set-yoghurts and, thereby, prioritizing the preservation of the genetic pool of these indigenous breeds.
Dairy animals and breast cancer: reflections on a long-term study from the 1970s that was never done
Materials Science and Technology ( IF 2.06 ) Pub Date: 2023-02-17 , DOI:
10.1017/s0022029923000110
In this short commentary I recall a long-term experiment that was sketched out to determine if the low incidence of mammary cancer in dairy animals reflects a low incidence in these species generally or is the result of a protective effect of early pregnancy and long lactations. Although that experiment was never done, I discuss these questions in the light of developing knowledge on the incidence of cancer in ruminants generally and in the mammary gland in particular.
Materials Science and Technology ( IF 2.06 ) Pub Date: 2022-12-19 , DOI:
10.1017/s0022029922000838
This study is the first report to investigate the relationships between time of parturition and milk productivity and quality, as well as indices related to udder measurements and meteorological variables, in Saanen goats raised under semi-intensive conditions. Goats giving birth in the hours of darkness had higher milk production than those that gave birth in the hours of daylight, while those giving birth during the evening hours had lower somatic cell count (SCC) than those with parturition during the daylight and night hours (P < 0.05). In addition, the time of parturition was associated with rear udder depth, udder circumference, and udder volume traits (P < 0.01). Parity and time of parturition × parity interaction had significant effects on lactation milk yield and lactation length, as well as milk fat, protein, lactose, total solids content and electrical conductivity (P < 0.05 to P < 0.01). The lactation stage, daily milk yield level and parity affected milk SCC (P < 0.05). Ambient temperature and daylight length had strong effects on daily milk yield (P < 0.05). These findings have practical implications for productivity, quality and health promotion efforts aimed at increasing Saanen goat dairy productivity consistently in the face of climatic changes in a semi-intensive system.
Materials Science and Technology ( IF 2.06 ) Pub Date: 2022-12-12 , DOI:
10.1017/s0022029922000826
The results reported in this research communication aimed to reduce the housing discomfort and mastitis incidence of lactating Jersey crossbred cows through modifications to the roof and floor of loose housing stalls. The experiment was conducted on twenty Jersey crossbred cows and they were distributed equally into two different types of housing: (i) existing shed/control group (T0) – concrete floor and asbestos roof and (ii) modified shed/treatment group (T1)- sand flooring (4–6 inch deep; 38% of total area) and a thatch ceiling (4″ thick) under an asbestos roof. Under-roof surface temperature differed significantly (P 0.05). It was concluded that the provision of sand as stall flooring and an under-roof thatch ceiling as a heat insulator was significantly associated with increased milk yield, milk composition and possibly, lower somatic cell count in dairy Jersey crossbred cows. However, since the study was limited to a single replicate of each housing system with analysis done at individual cow level, further work is needed to confirm these conclusions.
Materials Science and Technology ( IF 2.06 ) Pub Date: 2022-12-01 , DOI:
10.1017/s0022029922000759
This study assessed the impact of improved green fodder production activities on technical efficiency (TE) of dairy farmers in climate vulnerable landscapes of central India. We estimated stochastic production frontiers, considering potential self-selection bias stemming from both observable and unobservable factors in adoption of fodder interventions at farm level. The empirical results show that TE for treated group ranges from 0.55 to 0.59 and that for control ranges from 0.41 to 0.48, depending on how biases are controlled. Additionally, the efficiency levels of both adopters and non-adopters would be underestimated if the selectivity bias is not appropriately accounted. As the average TE is consistently higher for adopter farmers than the control group, promoting improved fodder cultivation would increase input use efficiency, especially in resource-deprived small holder dairy farmers in the semi-arid tropics.
Materials Science and Technology ( IF 2.06 ) Pub Date: 2023-02-20 , DOI:
10.1017/s0022029923000067
This study was conducted to determine the effect of acidophilus yoghurt (yoghurt fortified with Lactobacillus acidophilus) in comparison to traditional plain yoghurt (St. thermophilus and L. bulgaricus starter cultures) on the survival of three pathogenic Escherichia coli strains; Shiga toxigenic O157 (STx O157), non-toxigenic O157 (Non-STx O157) and Shiga toxigenic non-O157 (STx O145). After six days of refrigerated storage of laboratory-manufactured yoghurt inoculated with the three strains of E. coli separately, all were eliminated in acidophilus yoghurt, while their survival extended in the traditional yoghurt along the storage period (17 d). Reduction percentages of the tested strains in acidophilus yoghurt were 99.93, 99.93 and 99.86%, with log reduction of 3.176, 3.176, and 2.865 cfu/g for Stx O157, Non-Stx O157, and Stx O145 E. coli, respectively, in comparison to 91.67, 93.33 and 93.33%, with log reduction of 1.079, 1.176 and 1.176 cfu/g in traditional yoghurt. Statistical analysis showed a significant effect of acidophilus yoghurt in reducing the count of Stx E. coli O157 (P = 0.001), Non-Stx E. coli O157 (P < 0.01) and Stx E. coli O145 (P < 0.01) compared to the traditional yoghurt. These findings emphasize the potential use of acidophilus yoghurt as a biocontrol alternative method for eliminating pathogenic E. coli, as well as other similar applications in the dairy industry.
Materials Science and Technology ( IF 2.06 ) Pub Date: 2023-06-16 , DOI:
10.1017/s0022029923000353
We compared the virulence profile and REP-PCR genotypes of Escherichia coli strains isolated from subclinical and clinical mastitis cases and dairy farm environments in Minas Gerais State, Brazil, to determine virulence factors and genotypes potentially associated with subclinical persistence in the udder. The virulence profile was obtained by the search for three virulence genes: lpfA (long polar fimbriae), fliC (flagella), and escN (type III secretion system). Subclinical isolates exhibited mainly the fliC gene (33.33%) and fliC + escN genes (30.30%). Clinical isolates exhibited mainly fliC + escN genes (50%) and environmental isolates the lpfA + escN genes (58.04%). Strains isolated from subclinical mastitis showed 6.75 times more positivity to fliC than environmental isolates. Thirty-four genotypes were observed in the REP-PCR analysis, and clinical mastitis isolates indicated more genetic proximity to dairy farm environment isolates than subclinical mastitis isolates. In conclusion, the results suggested that flagella may be an important virulence factor for mammary persistent E. coli infection in cattle, however, none of the E. coli REP-PCR genotypes were associated with subclinical infection.
Materials Science and Technology ( IF 2.06 ) Pub Date: 2023-03-01 , DOI:
10.1017/s0022029923000171
In this research communication we compare three different approaches for developing dry matter intake (DMI) prediction models based on milk mid-infrared spectra (MIRS), using data collected from a research herd over five years. In dairy production, knowledge of individual DMI could be important and useful, but DMI can be difficult and expensive to measure on most commercial farms as cows are commonly group-fed. Instead, this parameter is often estimated based on the age, body weight, stage of lactation and body condition score of the cow. Recently, milk MIRS have also been used as a tool to estimate DMI. There are different methods available to create prediction models from large datasets. The main data used were total DMI calculated as a 3-d average, coupled with milk MIRS data available fortnightly. Data on milk yield and lactation stage parameters were also available for each animal. We compared the performance of three prediction approaches: partial least-squares regression, support vector machine regression and random forest regression. The full milk MIRS alone gave low to moderate prediction accuracy (R2 = 0.07–0.40), regardless of prediction modelling approach. Adding more variables to the model improved R2 and decreased the prediction error. Overall, partial least-squares regression proved to be the best method for predicting DMI from milk MIRS data, while MIRS data together with milk yield and concentrate DMI at 3–30 d in milk provided good prediction accuracy (R2 = 0.52–0.65) regardless of the prediction tool used.
Triacylglycerol fingerprint of sow milks during different lactation stages and from different breeds
Materials Science and Technology ( IF 2.06 ) Pub Date: 2022-09-21 , DOI:
10.1017/s0022029922000607
Sow milk fats not only provide energy but also essential nutrients for piglets. Thus, feeding strategies must be aligned with fat composition, especially triacylglycerols (TAGs) and their isomers. The triacylglycerol (TAG) profiles of sow milk fats from five typical breeds (Landrace × Large White, Landrace, Large White, Duroc, Pietrain) and two lactation stages (colostrum and milk) were systematically studied. A total of 45 major TAG species were identified using ultra-performance liquid chromatography coupled with quadrupole time-of-flight mass spectrometry. The most abundant TAG was oleic acid-palmitic acid-linoleic acid (O-P-L) (13.92% and 12.03% in colostrum and milk, respectively), which was not significantly different in colostrum among all breeds. TAG composition of sow milk was affected mainly by the lactation stage rather than sow breed. Furthermore, TAG compositions of sow milk fats were similar to those of human milk fats, but significant differences were observed between commercial piglet formulas and sow milk. Therefore, the results will contribute to the optimization of piglet formulas to improve the growth and wellness of piglets, as well as potentially providing a basis for food usage as a new source of nutrients for human infants in future.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
10.00 | 76 | Science Citation Index Science Citation Index Expanded | Not |
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